Cas no 78433-94-0 (CYTIDINE, 5-(1-PROPENYL)-)
CYTIDINE, 5-(1-PROPENYL)- structure
Product Name:CYTIDINE, 5-(1-PROPENYL)-
CAS No:78433-94-0
MF:C12H17N3O5
MW:283.280483007431
CID:3419667
PubChem ID:53764193
Update Time:2025-04-21
CYTIDINE, 5-(1-PROPENYL)- Chemical and Physical Properties
Names and Identifiers
-
- CYTIDINE, 5-(1-PROPENYL)-
- DTXSID901312160
- 78433-94-0
- SCHEMBL11313272
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- Inchi: 1S/C12H17N3O5/c1-2-3-6-4-15(12(19)14-10(6)13)11-9(18)8(17)7(5-16)20-11/h2-4,7-9,11,16-18H,5H2,1H3,(H2,13,14,19)/t7-,8-,9-,11-/m1/s1
- InChI Key: DKBAGXPNBHVCTA-TURQNECASA-N
- SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(N=C(C(C=CC)=C1)N)=O)O)O
Computed Properties
- Exact Mass: 283.11682065Da
- Monoisotopic Mass: 283.11682065Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 487
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: -1.4
- Topological Polar Surface Area: 129Ų
CYTIDINE, 5-(1-PROPENYL)- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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